2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H17ClN4O4/c1-30-17-5-2-4-16(12-17)24-19(28)13-27-11-3-6-18(22(27)29)21-25-20(26-31-21)14-7-9-15(23)10-8-14/h2-12H,13H2,1H3,(H,24,28)
• InChI Key: UYPAFFYOUUSFDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN4O4
• Molecular Weight: 436.8 g/mol
• CAS No.: 1105214-72-9

Description

This compound features a 1,2,4-oxadiazole core substituted with a 4-chlorophenyl group, a 2-oxopyridinone ring, and an acetamide moiety linked to a 3-methoxyphenyl group. The 1,2,4-oxadiazole ring is known for its metabolic stability and role in enhancing binding affinity to biological targets, particularly in kinase inhibitors or antimicrobial agents .

Biological Activity

The compound 2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide is a complex organic molecule that has garnered interest for its potential biological activities. This article provides a detailed examination of its biological activity, including its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be broken down into several functional groups that contribute to its biological activity:

• Oxadiazole Ring : Known for its diverse biological activities, including antimicrobial and anticancer properties.
• Pyridine Derivative : Contributes to the compound's ability to interact with various biological targets.
• Chlorophenyl Group : Often associated with increased lipophilicity and biological potency.

The molecular formula is $C_{20}H_{19}ClN_4O_2$, with a molecular weight of approximately 392.85 g/mol.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance:

• A study on oxadiazole derivatives showed that certain compounds had IC50 values in the low micromolar range against various cancer cell lines, suggesting potent cytotoxic effects .
• The presence of the methoxy group in the phenyl ring is hypothesized to enhance the compound's interaction with cancer cell receptors, potentially leading to increased apoptosis in tumor cells.

Antimicrobial Activity

Compounds containing oxadiazole moieties have been reported to possess antimicrobial properties. For example:

• A related compound demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria, indicating potential as an antibacterial agent .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

• The introduction of electron-withdrawing groups (like chlorine) on the phenyl ring enhances cytotoxicity.
• The positioning of functional groups significantly affects the compound's interaction with biological targets, influencing both efficacy and selectivity.

Case Studies and Research Findings

• In Vitro Studies :
  • A series of derivatives were synthesized and tested against various cancer cell lines. Results indicated that modifications to the oxadiazole ring significantly altered cytotoxicity profiles, with some compounds achieving IC50 values as low as 1 µM .
• Animal Models :
  • In vivo studies using zebrafish models demonstrated that certain derivatives exhibited low toxicity while maintaining high efficacy against targeted cancer cells, suggesting a favorable therapeutic index for further development .
• Mechanism of Action :
  • Preliminary studies suggest that the compound may induce apoptosis through mitochondrial pathways, although detailed mechanisms remain under investigation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with 1,2,4-Oxadiazole Cores

Compound A : N-(3-Chloro-4-methoxyphenyl)-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1(2H)-pyridinyl}acetamide

• Key Differences: Additional methyl groups at positions 4 and 6 on the pyridinone ring. 3-Chloro-4-methoxyphenyl substituent instead of 3-methoxyphenyl.
• Implications: Methyl groups may enhance steric hindrance, reducing enzymatic degradation.

Heterocyclic Variants: 1,2,4-Triazole vs. 1,2,4-Oxadiazole

Compound B : 2-{[4-(4-Chlorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• Key Differences :
  • Replacement of 1,2,4-oxadiazole with a 1,2,4-triazole ring.
  • Inclusion of a sulfur atom (thioether linkage) and a pyridinyl group.
• Implications :
  • The triazole ring offers greater hydrogen-bonding capacity, which may improve target engagement.
  • Sulfur atoms can increase metabolic stability but may reduce solubility compared to oxygen-containing oxadiazoles.

Substituent Effects: Chlorophenyl vs. Pyrazolyl Groups

Compound C: 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide

• Key Differences: Pyrazole core instead of pyridinone-oxadiazole. Cyano (-CN) and chloro substituents.
• Pyrazole-based compounds are often associated with antifungal or herbicidal activity, diverging from the target compound’s likely applications .

Comparative Data Table

Parameter	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~463.29 g/mol (estimated)	388.19 g/mol	~470.34 g/mol (estimated)	309.72 g/mol
Core Heterocycle	1,2,4-Oxadiazole + Pyridinone	1,2,4-Oxadiazole + Pyridinone	1,2,4-Triazole	Pyrazole
Key Substituents	4-Chlorophenyl, 3-MeO-phenyl	4-Chlorophenyl, 3-Cl-4-MeO-phenyl	4-Chlorophenyl, 4-pyridinyl	4-Chlorophenyl, -CN
Synthetic Yield	Not reported	Not reported	Not reported	Not reported
Reported Bioactivity	Not available	Not available	Not available	Antifungal (hypothesized)